Cas no 53764-99-1 (4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione)

• Product Name: 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione
• CAS No: 53764-99-1
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 356417
• PubChem ID: 18624099
• Update Time: 2025-10-20

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-1-(m-tolyl)butane-1,3-dione
• 1,3-Butanedione, 4,4,4-trifluoro-1-(3-methylphenyl)-
• 4,4,4-trifluoro-1-(3-methylphenyl)butane-1,3-dione
• 1-(3-methyl-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1,1,1-Trifluoro-4-(3'-methylphenyl)butane-2,4-dione
• 4,4,4-Trifluoro-1-m-tolyl-butane-1,3-dione
• AK126722
• AM807578
• CTK1G0236
• EN300-76380
• KB-239336
• SureCN1924595
• 4,4,4-TRIFLUORO-1-(3-METHYLPHENYL)-1,3-BUTANEDIONE
• MFCD11849497
• AKOS010562227
• 53764-99-1
• DS-5289
• SCHEMBL1924595
• CS-0153229
• DTXSID10595230
• 7QCX472V3H
• A914705
• 3-(3-Methylbenzoyl)-1,1,1-trifluoroacetone
• 1-(3-Methylphenyl)-4,4,4-trifluorobutane-1,3-dione, 1-(m-Tolyl)-4,4,4-trifluorobutane-1,3-dione
• DB-331810
• 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione

• MDL： MFCD11849497
• Inchi： 1S/C11H9F3O2/c1-7-3-2-4-8(5-7)9(15)6-10(16)11(12,13)14/h2-5H,6H2,1H3
• InChI Key： VOFWLZQTWRLBTR-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC=C(C)C=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 230.05547
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 270.2°C at 760 mmHg
• Flash Point: 94.2±22.8 °C
• PSA: 34.14
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione

Comprehensive Analysis of 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione (CAS No. 53764-99-1)

The compound 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione (CAS No. 53764-99-1) is a fluorinated organic molecule with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique trifluoromethyl group and diketone structure make it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing high-performance materials and bioactive molecules.

One of the most searched questions about 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione is its role in drug discovery. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This has led to a surge in demand for fluorinated building blocks like CAS No. 53764-99-1, especially in the development of antiviral and anti-inflammatory agents. Recent studies highlight its utility in kinase inhibitors, a hot topic in cancer research.

Another trending topic is the use of 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione in advanced materials. Its ability to form stable complexes with metals makes it valuable for coordination chemistry and catalysis. For instance, it is explored in the synthesis of luminescent materials for OLEDs and sensors. The compound's thermal stability and electronic properties are also under investigation for energy storage applications, aligning with the global push for sustainable technologies.

From a synthetic perspective, CAS No. 53764-99-1 is often discussed in forums and research papers for its reactivity and selectivity. Chemists frequently search for optimized synthesis routes or alternative precursors to improve yield and reduce costs. The compound's enolizable hydrogen and keto-enol tautomerism are key features that enable diverse transformations, making it a favorite for heterocyclic chemistry.

Environmental and regulatory concerns are also driving interest in 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione. With stricter green chemistry guidelines, researchers are evaluating its biodegradability and eco-friendly synthesis methods. This aligns with the broader trend of sustainable chemical manufacturing, a frequently searched term in academic and industrial circles.

In summary, 4,4,4-Trifluoro-1-(3-methylphenyl)-1,3-butanedione (CAS No. 53764-99-1) is a multifaceted compound with growing relevance in cutting-edge research and industrial applications. Its fluorinated structure, versatile reactivity, and alignment with global scientific trends ensure its continued importance in the chemical landscape.